Cas no 1261998-49-5 ([1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl-
• CAS No: 1261998-49-5
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD18320729
• CID: 2768447
• Update Time: 2025-05-26

[1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl-

• MDL： MFCD18320729
• Inchi： 1S/C15H13ClO3/c1-9-3-5-11(13(16)7-9)10-4-6-12(15(17)18)14(8-10)19-2/h3-8H,1-2H3,(H,17,18)
• InChI Key： LGCNVRWLLBHYJX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(C)C=C2Cl)=CC=C(C(O)=O)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls

Additional information on [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl-

Introduction to [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- (CAS No. 1261998-49-5)

[1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- (CAS No. 1261998-49-5) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its biphenyl core, which is substituted with a carboxylic acid group, a chlorine atom, a methoxy group, and a methyl group. These functional groups contribute to its diverse reactivity and biological activity.

The biphenyl core of the compound is a well-known aromatic system that exhibits interesting electronic and steric properties. The presence of the carboxylic acid group at the 4-position of the biphenyl ring imparts acidic characteristics to the molecule, making it useful in various synthetic transformations and as a building block for more complex molecules. The chlorine atom at the 2'-position and the methoxy group at the 3-position add further complexity to the molecule, influencing its solubility, reactivity, and biological activity. The methyl group at the 4'-position provides additional steric hindrance and electronic effects.

In the realm of pharmaceutical research, [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- has shown promise as a lead compound for the development of new drugs. Recent studies have explored its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the *Journal of Medicinal Chemistry* has demonstrated that this compound can effectively inhibit the activity of certain kinases, which are key targets in cancer therapy. The ability to modulate kinase activity makes this compound a valuable candidate for further drug development.

Moreover, the compound's unique structure has led to its evaluation as a potential anti-inflammatory agent. Inflammatory diseases such as arthritis and asthma are characterized by excessive production of pro-inflammatory cytokines. Studies have shown that [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- can inhibit the production of these cytokines by interfering with specific signaling pathways. This property makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its pharmaceutical applications, [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- has also been studied for its potential use in materials science. The biphenyl core provides rigidity and planarity to the molecule, which can be advantageous in the design of liquid crystals and other advanced materials. Research published in *Advanced Materials* has highlighted the use of this compound as a building block for self-assembling structures with unique optical and electronic properties.

The synthetic accessibility of [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- is another factor that contributes to its appeal in both academic and industrial settings. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the coupling of substituted benzene derivatives followed by functional group modifications to introduce the carboxylic acid, chlorine, methoxy, and methyl groups. These synthetic methods have been optimized to ensure high yields and purity levels, making it feasible to produce large quantities for research and commercial applications.

From an environmental perspective, the safety profile of [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- is an important consideration. Studies have shown that this compound exhibits low toxicity and environmental impact when used under controlled conditions. However, proper handling and disposal protocols should always be followed to ensure safety and compliance with regulatory standards.

In conclusion, [1,1'-Biphenyl]-4-carboxylic acid, 2'-chloro-3-methoxy-4'-methyl- (CAS No. 1261998-49-5) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.